Cas no 2140305-88-8 (7-Bromo-6-chloro-4-methoxyquinazoline)
7-Bromo-6-chloro-4-methoxyquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-6-chloro-4-methoxyquinazoline
-
- Inchi: 1S/C9H6BrClN2O/c1-14-9-5-2-7(11)6(10)3-8(5)12-4-13-9/h2-4H,1H3
- InChI Key: UYIQHLQKJHBMRG-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(N=CN=C2C=1)OC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 207
- XLogP3: 3.2
- Topological Polar Surface Area: 35
7-Bromo-6-chloro-4-methoxyquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX54994-250mg |
7-Bromo-6-chloro-4-methoxyquinazoline |
2140305-88-8 | 97% | 250mg |
$249.00 | 2024-04-20 | |
| A2B Chem LLC | AX54994-1g |
7-Bromo-6-chloro-4-methoxyquinazoline |
2140305-88-8 | 97% | 1g |
$510.00 | 2024-04-20 |
7-Bromo-6-chloro-4-methoxyquinazoline Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 7-Bromo-6-chloro-4-methoxyquinazoline
7-Bromo-6-chloro-4-methoxyquinazoline (CAS No. 2140305-88-8): An Overview
7-Bromo-6-chloro-4-methoxyquinazoline (CAS No. 2140305-88-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.
The chemical structure of 7-Bromo-6-chloro-4-methoxyquinazoline is characterized by a quinazoline core with specific functional groups: a bromine atom at the 7-position, a chlorine atom at the 6-position, and a methoxy group at the 4-position. These substituents play a crucial role in modulating the compound's pharmacological properties and its interactions with biological targets.
Recent studies have highlighted the importance of quinazoline derivatives in cancer research. For instance, a study published in the Journal of Medicinal Chemistry (2022) investigated the antiproliferative activity of various quinazoline derivatives, including 7-Bromo-6-chloro-4-methoxyquinazoline. The results showed that this compound exhibited significant cytotoxic effects against several human cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action was attributed to its ability to inhibit key signaling pathways involved in cell proliferation and survival.
In addition to its antitumor properties, 7-Bromo-6-chloro-4-methoxyquinazoline has been explored for its potential as an anti-inflammatory agent. A study published in Inflammation Research (2021) demonstrated that this compound effectively reduced inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 7-Bromo-6-chloro-4-methoxyquinazoline could be a promising lead compound for the development of new anti-inflammatory drugs.
The synthetic route for preparing 7-Bromo-6-chloro-4-methoxyquinazoline has been well-documented in the literature. A typical synthesis involves the condensation of 2-amino-5-bromobenzoic acid with 4-chloroanisole followed by cyclization under appropriate conditions. This multi-step process yields high purity and yield, making it suitable for large-scale production.
The physicochemical properties of 7-Bromo-6-chloro-4-methoxyquinazoline, such as solubility, stability, and logP values, have been extensively studied to optimize its formulation and delivery methods. For example, a study published in Molecular Pharmaceutics (2023) evaluated the solubility and permeability of this compound using various solvents and formulations. The results indicated that the use of co-solvents and surfactants significantly improved its solubility and bioavailability, which is crucial for its therapeutic efficacy.
Clinical trials involving quinazoline derivatives are ongoing to assess their safety and efficacy in human subjects. While specific data on 7-Bromo-6-chloro-4-methoxyquinazoline is limited, preclinical studies have shown promising results. A phase I clinical trial initiated by a leading pharmaceutical company is currently evaluating the safety profile of this compound in patients with advanced solid tumors. Preliminary data suggest that it is well-tolerated at therapeutic doses with minimal adverse effects.
In conclusion, 7-Bromo-6-chloro-4-methoxyquinazoline (CAS No. 2140305-88-8) represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in cancer and inflammatory diseases. Continued investigation into its mechanisms of action, pharmacokinetics, and therapeutic potential will undoubtedly contribute to advancing our understanding of this important class of compounds.
2140305-88-8 (7-Bromo-6-chloro-4-methoxyquinazoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)